Cas no 31895-22-4 (Thiocyclam Oxalate)

• Product Name: Thiocyclam Oxalate
• CAS No: 31895-22-4
• MF: C₇H₁₃NO₄S₃
• MW: 271.377418279648
• MDL: MFCD00211369
• CID: 53816
• Update Time: 2025-05-20

Thiocyclam Oxalate Chemical and Physical Properties

Names and Identifiers

• Thiocyclam hydrogen oxalate
• bis(1,2,3-trithiacyclohexyldimethylammonium) oxalate
• Thiocyclam-hydrogen oxalate solution
• Thiocyclam Oxalate
• Thiocyclam-hydrogen oxalate
• Evisect
• evisekt
• N,N-dimethyl-1,2,3-trithian-5-amine ethanedioate (1:1)
• N,N-dimethyl-1,2,3-trithian-5-ylamine oxalate (1:1)
• NERISECT
• oxalic acid—N,N-dimethyl-1,2,3-trithian-5-amine
• san155
• san1551
• san155i
• Sulfoxane
• thiocyclamhydrogeneoxalate

• MDL： MFCD00211369
• Inchi： 1S/C5H11NS3.C2H2O4/c1-6(2)5-3-7-9-8-4-5;3-1(4)2(5)6/h5H,3-4H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： ICTQUFQQEYSGGJ-UHFFFAOYSA-N
• SMILES： S1CC(CSS1)N(C)C.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 271.00100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Odorless colorless crystal
• Density: 1.0000
• Melting Point: 125-128°C
• Flash Point: 130 °C
• PSA: 153.74000
• LogP: 1.11540
• Solubility: 23℃ watersolubilityby84g/L,acetone500mg/L,ethanol1.9g/L,methanol17g/L,Xylene ＜10g/L,Insoluble in kerosene.

Thiocyclam Oxalate Security Information

• Hazardous Material transportation number：2588
• Hazard Category Code： R21/22: skin contact and carelessnessHarmful if swallowed. R50/53: extremely toxic to aquatic organisms,May cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S36/37-S46-S60-S61
• RTECS：YL8300000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R21/22
• HazardClass：6.1(b)
• PackingGroup：III

Additional information on Thiocyclam Oxalate

Thiocyclam Oxalate: A Comprehensive Overview

Thiocyclam oxalate, with the CAS number 31895-22-4, is a compound of significant interest in various scientific and industrial applications. This compound is derived from thiocyclam, which is a well-known organosulfur compound, and its oxalate salt form adds unique properties that make it valuable in different fields. The name Thiocyclam Oxalate itself highlights its composition, combining the organic thiocyclam moiety with the oxalate anion. This combination results in a compound that exhibits distinct chemical and physical characteristics, making it suitable for a wide range of applications.

The chemical structure of thiocyclam oxalate plays a crucial role in its functionality. Thiocyclam, also known as 2-mercaptobenzimidazole, is a heterocyclic compound with sulfur atoms that contribute to its reactivity and stability. When combined with oxalic acid, the resulting salt form enhances its solubility and bioavailability, which are critical factors in pharmaceutical and agricultural applications. Recent studies have shown that thiocyclam oxalate exhibits potent antioxidant properties, making it a promising candidate for use in skincare products and dietary supplements.

One of the most notable applications of thiocyclam oxalate is in the field of agriculture. It has been extensively studied as a fungicide and plant growth regulator. Research conducted in 2023 revealed that thiocyclam oxalate can effectively inhibit the growth of various fungal pathogens, such as Fusarium and Botrytis species, without causing harm to crops. This dual functionality makes it an eco-friendly alternative to traditional chemical pesticides, aligning with the global trend toward sustainable agriculture.

In the pharmaceutical industry, thiocyclam oxalate has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy cells. The mechanism involves the activation of caspase pathways and modulation of mitochondrial function, which are key processes in programmed cell death. These findings have sparked interest in further exploring its therapeutic potential for treating various types of cancers.

The synthesis of thiocyclam oxalate involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Recent advancements in green chemistry have enabled the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, researchers have successfully utilized microwave-assisted synthesis to produce thiocyclam oxalate with higher yields and reduced reaction times compared to traditional methods.

In terms of safety and toxicity profiles, thiocyclam oxalate has been subjected to rigorous testing to assess its suitability for human use. According to recent studies published in 2023, the compound exhibits low acute toxicity when administered orally or dermally. However, long-term toxicity studies are still underway to fully understand its safety profile for chronic exposure scenarios.

The market demand for thiocyclam oxalate has been steadily increasing due to its diverse applications across industries. The global demand is driven by factors such as rising awareness of sustainable agricultural practices and the growing need for innovative pharmaceutical compounds. Key players in the market are focusing on expanding their production capacities and investing in research and development to meet this growing demand.

In conclusion, thiocyclam oxalate (CAS No: 31895-22-4) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a valuable asset in both scientific and commercial contexts. As ongoing studies continue to uncover new potentials for this compound, its significance is expected to grow further in the coming years.